Cas no 78637-85-1 (3,4-Diaminothiophene)

• Product Name: 3,4-Diaminothiophene
• CAS No: 78637-85-1
• MF: C₄H₆N₂S
• MW: 114.168838977814
• MDL: MFCD00066983
• CID: 60022
• PubChem ID: 643216
• Update Time: 2025-04-18

3,4-Diaminothiophene Chemical and Physical Properties

Names and Identifiers

• 3,4-Diaminothiophene
• 3,4-Thiophenediamine dihydrobromide
• 3,4-DIAMINOTHIOPHEN, DIHYDROCHLORIDE
• 3,4-Diaminothiophene dihydrobromide
• 3,4-Thiophenediamine
• thiophene-3,4-diamine
• 3,4-Diamino-thiophen
• 3,4-diamino-thiophene
• 3,4-Diaminothiophene2HCl
• thiophene-3,4-diaMinedihydrochloride
• PubChem18368
• AGZYNVVJQAOVRP-UHFFFAOYSA-N
• SBB027250
• STL032653
• BB 0262085
• ST50532788
• AM20100782
• 637T851
• InChI=1/C4H6N2S/c5-3-1-7-2-4(3)6/h1-2H,5-6H
• MFCD00066983
• THIOPHENE-3,4-DIAMINE HYDROCHLRIDE
• CS-0145466
• EN300-66155
• FT-0614204
• AS-57310
• DTXSID40937664
• N-(4-CHLORO-3-NITROPHENYL)-N-(2-[(2-FURYLMETHYL)THIO]ETHYL)UREA
• 78637-85-1
• AKOS005642294
• SCHEMBL442682
• N12488
• SY184607
• DB-021964

• MDL： MFCD00066983
• Inchi： 1S/C4H6N2S/c5-3-1-7-2-4(3)6/h1-2H,5-6H2
• InChI Key： AGZYNVVJQAOVRP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1)N)N

Computed Properties

• Exact Mass: 114.02500
• Monoisotopic Mass: 114.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• XLogP3: 0.2

Experimental Properties

• Melting Point: 150 °C
• Boiling Point: 385.5°C at 760 mmHg
• Flash Point: 186.9°C
• PSA: 80.28000
• LogP: 2.07490

3,4-Diaminothiophene Security Information

• Hazard Category Code： 39-20/21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R39; R20/21/22
• Safety Term：S24/25